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Compound of Interest

Compound Name: Cask-IN-1

Cat. No.: B10821022 Get Quote

For laboratory personnel engaged in research and development, the proper handling and

disposal of chemical compounds are paramount to ensuring a safe and compliant operational

environment. This document provides detailed procedural guidance for the safe disposal of

Cask-IN-1, a potent and selective CASK inhibitor. In the absence of a specific Safety Data

Sheet (SDS), a conservative approach based on general principles of hazardous waste

management is mandated.

Chemical and Physical Properties
A summary of the known quantitative data for Cask-IN-1 is presented below. This information is

critical for understanding the compound's characteristics and for making informed decisions

regarding its handling and disposal.

Property Value

Molecular Formula C₂₄H₃₀Br₂N₆O₃

Molecular Weight 610.34 g/mol

CAS Number 2755241-73-5

Appearance Solid (Assumed)

Storage Temperature

Store at -20°C for short-term (months) and

-80°C for long-term (years) as recommended for

similar compounds.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b10821022?utm_src=pdf-interest
https://www.benchchem.com/product/b10821022?utm_src=pdf-body
https://www.benchchem.com/product/b10821022?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10821022?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols: Proper Disposal of Cask-
IN-1
The following step-by-step protocol must be followed for the disposal of Cask-IN-1 and any

materials contaminated with it.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including a lab coat, chemical-resistant gloves (e.g., nitrile),

and safety glasses with side shields.

2. Waste Segregation and Collection:

Solid Waste:

All solid Cask-IN-1 waste, including unused or expired neat compound, and contaminated

consumables (e.g., weigh boats, pipette tips, gloves), must be collected in a designated,

leak-proof, and clearly labeled hazardous waste container.

The container label must include the words "Hazardous Waste," the full chemical name

"Cask-IN-1," the CAS number "2755241-73-5," and the approximate quantity.

Liquid Waste:

Solutions containing Cask-IN-1 must be collected in a separate, sealed, and shatter-proof

hazardous waste container.

Do not mix Cask-IN-1 waste with other chemical waste streams unless compatibility has

been verified.

The liquid waste container must be labeled in the same manner as the solid waste

container, including the solvent system used.

3. Decontamination of Glassware and Surfaces:

Reusable glassware should be decontaminated by rinsing with a suitable solvent (e.g.,

ethanol or acetone) to remove any Cask-IN-1 residue. The rinsate must be collected as
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hazardous liquid waste.

After the initial solvent rinse, glassware can be washed with soap and water.

Work surfaces should be wiped down with a solvent-dampened cloth, and the cloth disposed

of as solid hazardous waste.

4. Storage of Hazardous Waste:

All Cask-IN-1 hazardous waste containers must be stored in a designated satellite

accumulation area within the laboratory.

Ensure containers are tightly sealed to prevent leaks or spills.

5. Disposal Request:

Once the waste container is full or is no longer needed, a hazardous waste pickup request

must be submitted to your institution's Environmental Health and Safety (EHS) department.

Do not dispose of Cask-IN-1 down the drain or in the regular trash.

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Cask-IN-1.
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Caption: Cask-IN-1 Disposal Workflow Diagram.

By adhering to these procedures, researchers can ensure the safe and environmentally

responsible disposal of Cask-IN-1, thereby fostering a culture of safety and compliance within

the laboratory.

To cite this document: BenchChem. [Essential Safety and Disposal Procedures for Cask-IN-
1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10821022#cask-in-1-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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